Cas no 465498-41-3 (4-Bromonaphthalene-1,8-dicarbonitrile)

• Product Name: 4-Bromonaphthalene-1,8-dicarbonitrile
• CAS No: 465498-41-3
• MF: C₁₂H₅BrN₂
• MW: 257.085501432419
• CID: 2693742
• PubChem ID: 11196172
• Update Time: 2025-04-21

4-Bromonaphthalene-1,8-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenedicarbonitrile, 4-broMo-
• 4-bromonaphthalene-1,8-dicarbonitrile
• 465498-41-3
• 4-Bromonaphthalene-1,8-dicarbonitrile

• Inchi： 1S/C12H5BrN2/c13-11-5-4-9(7-15)12-8(6-14)2-1-3-10(11)12/h1-5H
• InChI Key： SSJXHKSHTYBLRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C2C(C#N)=CC=CC2=1

Computed Properties

• Exact Mass: 255.96361Da
• Monoisotopic Mass: 255.96361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų